Cas no 1052707-21-7 ((1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride)

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride is a chiral diamine compound with a rigid backbone structure, featuring two dimethylamino-substituted phenyl groups. Its tetrahydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in catalytic and synthetic applications. The (1S,2S) stereochemistry ensures high enantioselectivity, making it valuable in asymmetric synthesis and ligand design for transition metal catalysis. The electron-rich dimethylamino groups contribute to its chelating properties, while the hydrochloride salt improves stability and handling. This compound is particularly useful in the preparation of chiral catalysts, pharmaceutical intermediates, and coordination complexes, where precise stereochemical control is critical. Its well-defined configuration and reactivity profile support reproducible results in research and industrial processes.

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride structure

1052707-21-7 structure

Product Name:(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride

CAS No:1052707-21-7

MF:C₁₈H₃₀Cl₄N₄

MW:444.269600391388

MDL:MFCD09842754

CID:2602588

PubChem ID:329760948

Update Time:2025-11-02

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride
- (1S,2S)-1,2-bis[4-(dimethylamino)phenyl]ethane-1,2-diamine,tetrahydrochloride
- (1S,2S)-1,2-Bis(4-dimethylaminophenyl)ethylenediamine tetrahydrochloride
- (1S,2S)-1,2-Bis[4-(dimethylamino)phenyl]-1,2-ethanediamine hydrochloride (1:4)
- (1S,2S)-1,2-Bis(4-dimethylaminophenyl)-1,2-ethanediamine tetrahydrochloride
- (1S,2S)-1,2-Bis(4-dimethylaminophenyl)ethylenediamine tetrahydrochloride
- (1S,2S)-1,2-Bis(4-dimethylaminophenyl)ethylenediamine tetrahydrochloride, 97%
- (1S,2S)-1,2-Bis[4-(dimethylamino)phenyl]ethane-1,2-diamine--hydrogen chloride (1/4)
- 1052707-21-7
- (1S,2S)-1,2-Bis(4-(dimethylamino)phenyl)ethane-1,2-diaminetetrahydrochloride
- (1S,2S)-1,2-Bis(4-(dimethylamino)phenyl)ethane-1,2-diamine tetrahydrochloride
- (1S,2S)-1,2-bis[4-(dimethylamino)phenyl]ethane-1,2-diamine;tetrahydrochloride
- DTXSID00726738
- MDL： MFCD09842754
- Inchi： 1S/C18H26N4.4ClH/c1-21(2)15-9-5-13(6-10-15)17(19)18(20)14-7-11-16(12-8-14)22(3)4;;;;/h5-12,17-18H,19-20H2,1-4H3;4*1H/t17-,18-;;;;/m0..../s1
- InChI Key： DBTIRGWYPJPVAT-WSNGVDDISA-N
- SMILES： Cl.Cl.Cl.Cl.N[C@@H](C1C=CC(=CC=1)N(C)C)[C@H](C1C=CC(=CC=1)N(C)C)N

Computed Properties

Exact Mass: 444.119508g/mol
Monoisotopic Mass: 442.122458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 283
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.5Å²

Experimental Properties

Melting Point: 209-225 °C
Optical Activity: [α]22/D -38.0°, c = 1 in H2O

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36/37
Hazardous Material Identification：

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	F503129-250mg	(S,S)-1,2-Bis(4-dimethylaminophenyl)-1,2-ethanediamine tetrahydrochloride	1052707-21-7	Null	250mg	RMB 2720.80	2025-02-21
Cooke Chemical	F503129-1g	(S,S)-1,2-Bis(4-dimethylaminophenyl)-1,2-ethanediamine tetrahydrochloride	1052707-21-7	Null	1g	RMB 4634.40	2025-02-21
Ambeed	A620963-1g	(1S,2S)-1,2-Bis(4-(dimethylamino)phenyl)ethane-1,2-diamine tetrahydrochloride	1052707-21-7	98%	1g	$384.0	2025-02-20

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride Related Literature

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Additional information on (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride

Comprehensive Guide to (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride (CAS No. 1052707-21-7)

(1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride (CAS No. 1052707-21-7) is a chiral organic compound with significant applications in pharmaceutical research and asymmetric synthesis. This compound, often referred to as a tetrahydrochloride salt, is valued for its unique stereochemistry and functional groups, making it a versatile intermediate in drug development. Researchers and chemists frequently search for high-purity (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride due to its role in catalysis and medicinal chemistry.

The molecular structure of (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride features two dimethylaminophenyl groups attached to an ethylenediamine backbone, which is protonated to form the tetrahydrochloride salt. This configuration enhances its solubility in aqueous solutions, a property highly sought after in biochemical assays. Recent trends in AI-driven drug discovery have increased demand for such chiral compounds, as they are critical in designing enantioselective catalysts and targeted therapeutics.

One of the most common queries related to this compound is its synthesis and purification methods. The synthesis typically involves the reduction of corresponding imines or the resolution of racemic mixtures to obtain the optically pure (1S,2S) form. Advanced techniques like HPLC and chiral column chromatography are often employed to achieve high enantiomeric excess. The tetrahydrochloride salt form is preferred for its stability and ease of handling in laboratory settings.

In pharmaceutical applications, (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride is explored as a building block for kinase inhibitors and GPCR modulators. Its ability to interact with biological targets stereospecifically makes it invaluable in developing drugs for neurodegenerative diseases and cancer therapy. With the rise of personalized medicine, the demand for enantiomerically pure compounds like this has surged, as highlighted in recent scientific publications.

The market for (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride is growing, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers often emphasize batch-to-batch consistency and certificates of analysis to meet the stringent requirements of pharmaceutical companies. Researchers also frequently inquire about its storage conditions and shelf life, which are critical for maintaining its efficacy in long-term studies.

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In summary, (1S,2S)-1,2-Bis(4-Dimethylaminophenyl)-1,2-Ethanediamine Tetrahydrochloride (CAS No. 1052707-21-7) is a pivotal compound in modern chemistry and drug development. Its stereospecificity, solubility, and versatility make it a staple in research laboratories worldwide. As the pharmaceutical industry continues to evolve, the importance of such chiral intermediates will only increase, solidifying their role in cutting-edge science.